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Compound of Interest

Compound Name: Bl-4464

cat. No.: B606085

This document provides immediate and essential safety and logistical information for the proper
disposal of BI-4464, a selective ATP competitive inhibitor of PTK2/FAK. The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe handling and disposal in a laboratory setting.

Important Note: This information is a general guide. Always consult the official Safety Data
Sheet (SDS) provided by the manufacturer and adhere to your institution's specific
environmental health and safety (EHS) protocols for chemical waste disposal.

Quantitative Data for BI-4464

For easy reference, the following table summarizes the key quantitative properties of Bl-4464.

Property Value Source(s)

Molecular Formula C2sH28F3Ns04 --INVALID-LINK--

Molecular Weight 555.55 g/mol --INVALID-LINK--

CAS Number 1227948-02-8 --INVALID-LINK--

Solubility in DMSO 25 mg/mL (45.0 mM) INVALID-LINK--, ~INVALID-

LINK--
Solubility in Ethanol 13 mg/mL (23.4 mM) --INVALID-LINK--
Water Solubility Insoluble --INVALID-LINK--
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Step-by-Step Disposal Protocol for Bl-4464

The following is a generalized procedure for the disposal of BI-4464. This protocol is based on
standard laboratory practices for handling research-grade chemical compounds.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling Bl-4464 and its waste.

. Waste Segregation:

Solid Waste: Dispose of any solid BI-4464, contaminated gloves, weigh boats, or other
disposable materials in a dedicated, clearly labeled hazardous waste container for solid
chemical waste.

Liquid Waste:

o Solutions of BI-4464 (e.g., in DMSO or ethanol) should be collected in a separate, sealed,
and clearly labeled hazardous waste container for flammable liquid waste.

o Do not mix with aqueous waste streams, as BI-4464 is insoluble in water.

Sharps Waste: Any needles, syringes, or other sharps contaminated with BI-4464 must be
disposed of in a designated sharps container for chemical contamination.

. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Bl-4464," and the primary solvent (e.g., "DMSO solution"). Include the concentration if
known.

. Storage of Waste:

Store waste containers in a designated, well-ventilated satellite accumulation area away
from general laboratory traffic.

Ensure containers are tightly sealed to prevent leaks or evaporation.
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5. Disposal Request:

e When the waste container is full or ready for pickup, follow your institution's EHS procedures
to request a hazardous waste pickup. Do not dispose of BI-4464 down the drain or in regular

trash.

Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of BI-4464 waste in a

laboratory setting.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b606085?utm_src=pdf-body
https://www.benchchem.com/product/b606085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Start: Handling Bl-4464

Wear Appropriate PPE
(Lab Coat, Goggles, Gloves)

N

Waste Identification & Serregation

i
Identify Waste Type

Solid Liquid Sharps
Y Y
Solid Waste L|qU|d Waste Contaminated Sharps
(e.g., powder, contaminated consumables) (e.g., DMSO/Ethanol solutions) (e.g., needles, syringes)
- J
Containment & Labeling
A4 \ 4

Place in Labeled Place in Labeled Place in Labeled

Solid Hazardous Waste Container Liguid Hazardous Waste Container Sharps Container
4 Final Disposal )
Store in Designated

Satellite Accumulation Area

Arrange for EHS

Hazardous Waste Pickup

End: Disposal Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b606085?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of BI-4464].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606085#bi-4464-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b606085#bi-4464-proper-disposal-procedures
https://www.benchchem.com/product/b606085#bi-4464-proper-disposal-procedures
https://www.benchchem.com/product/b606085#bi-4464-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

